Cyanine3 tetrazine
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Overview
Description
Cyanine3 tetrazine is a fluorescent dye with tetrazine moiety for a conjugation reaction called TCO (trans-cyclooctene) ligation. Actually, tetrazines react not only with trans-cyclooctenes, but also with (methyl)cyclopropenes and strained non-benzo-fused cycloalkynes. Cyanine3 is a moderately hydrophobic dye, enabling labeling in non-aqueous environment as well as in aqueous media containing some organic co-solvent like acetonitrile or DMSO
Scientific Research Applications
1. Bioorthogonal Chemistry and Imaging
Cyanine3 tetrazine derivatives are extensively used in bioorthogonal chemistry, particularly for imaging and detection applications. They have been applied in near-infrared (NIR) fluorogenic dyes for live cells imaging, exploiting their wash-free imaging capabilities. Tetrazine-based NIR fluorogenic dyes with emission wavelengths of up to ~790 nm have been developed, enhancing fluorescence imaging in biological studies (Chen et al., 2020). Additionally, fluorogenic Cyanine-Tetrazines are used in super-resolution imaging, particularly in stimulated emission depletion (STED) microscopy, enabling the bioorthogonal labeling of cellular structures like actin in no-wash conditions (Knorr et al., 2018).
2. RNA Detection and Imaging
A significant application of this compound is in the development of bioorthogonal probes for RNA detection. These probes use tetrazine reactions to unmask vinyl ether caged fluorophores, including NIR-emitting cyanine dyes, for selective RNA imaging in live cells. This application is crucial for visualizing nucleic acids and understanding RNA dynamics in native cellular environments (Wu et al., 2016).
3. Protein Labeling and Activation
This compound derivatives are also valuable in protein labeling and activation. The addition of isocyanide-containing amino acids to the genetic code allows site-specific protein labeling through bioorthogonal cycloaddition reactions. These reactions are particularly useful for fluorescence imaging and activating tetrazine-quenched fluorophores in proteins, expanding the range of applications in biological research (Chen et al., 2019).
4. Nanoparticle Targeting and Drug Activation
In the field of drug delivery and nanoparticle targeting, this compound derivatives are used to amplify targeting performance to tumors. They are involved in strategies like inverse electron‐demand Diels–Alder cycloaddition, enhancing the targeting and therapeutic effectiveness of nanoparticle-based treatments in tumor tissues (Lu et al., 2018).
5. Development of Bioorthogonal Reagents
This compound is integral in advancing bioorthogonal chemistry, particularly in developing new tetrazines and dienophiles. These advancements have broadened the potential applications of tetrazine bioorthogonal chemistry in imaging, detection, diagnostics, and beyond (Wu & Devaraj, 2018).
properties
Molecular Formula |
C40H46N7O+ |
---|---|
Molecular Weight |
640.86 |
IUPAC Name |
6-[3,3-dimethyl-2-[3-(1,3,3-trimethylindol-1-ium-2-yl)prop-2-enylidene]indol-1-yl]-N-[[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methyl]hexanamide |
InChI |
InChI=1S/C40H45N7O/c1-28-42-44-38(45-43-28)30-24-22-29(23-25-30)27-41-37(48)21-8-7-13-26-47-34-18-12-10-16-32(34)40(4,5)36(47)20-14-19-35-39(2,3)31-15-9-11-17-33(31)46(35)6/h9-12,14-20,22-25H,7-8,13,21,26-27H2,1-6H3/p+1 |
InChI Key |
LZSZEWSNRFPYNS-UHFFFAOYSA-O |
SMILES |
CC1=NN=C(N=N1)C2=CC=C(C=C2)CNC(=O)CCCCCN3C4=CC=CC=C4C(C3=CC=CC5=[N+](C6=CC=CC=C6C5(C)C)C)(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Cyanine3 tetrazine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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